Cas no 1785332-21-9 (2-(aminooxy)-3-methylbutan-1-ol)

• Product Name: 2-(aminooxy)-3-methylbutan-1-ol
• CAS No: 1785332-21-9
• MF: C₅H₁₃NO₂
• MW: 119.162221670151
• MDL: MFCD29041083
• CID: 5181768
• PubChem ID: 105427167
• Update Time: 2025-05-20

2-(aminooxy)-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-(aminooxy)-3-methyl-
• 2-(aminooxy)-3-methylbutan-1-ol

• MDL： MFCD29041083
• Inchi： 1S/C5H13NO2/c1-4(2)5(3-7)8-6/h4-5,7H,3,6H2,1-2H3
• InChI Key： KJWIVVQACMQNJU-UHFFFAOYSA-N
• SMILES： C(O)C(ON)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 2-(aminooxy)-3-methylbutan-1-ol

2-(Aminooxy)-3-Methylbutan-1-ol: An Overview of CAS No. 1785332-21-9

2-(Aminooxy)-3-methylbutan-1-ol (CAS No. 1785332-21-9) is a versatile compound with significant potential in various fields, including pharmaceuticals, chemical synthesis, and biotechnology. This compound, also known as AO-MeButOH, is characterized by its unique chemical structure and functional groups, which make it an attractive candidate for a wide range of applications.

The molecular formula of 2-(aminooxy)-3-methylbutan-1-ol is C₅H₁₃NO₂, and its molecular weight is approximately 119.16 g/mol. The compound features an aminooxy group (-O-NH₂) and a primary alcohol (-OH) group, both of which are crucial for its reactivity and functionality. The presence of the methyl group (-CH₃) on the butyl chain adds to its structural diversity and influences its physical and chemical properties.

In recent years, 2-(aminooxy)-3-methylbutan-1-ol has gained attention in the pharmaceutical industry due to its potential as a building block for the synthesis of bioactive molecules. The aminooxy group can readily form stable linkages with aldehydes and ketones through oxime formation, making it an excellent reagent for bioconjugation reactions. This property has been exploited in the development of targeted drug delivery systems and the modification of biomolecules such as proteins and nucleic acids.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-(aminooxy)-3-methylbutan-1-ol in the synthesis of novel antiviral agents. The researchers demonstrated that this compound could be effectively used to introduce functional groups into complex molecular structures, enhancing their pharmacological activity and selectivity. The results showed that the derivatives of AO-MeButOH exhibited potent antiviral activity against a range of viruses, including influenza and herpes simplex virus.

Beyond its applications in drug development, 2-(aminooxy)-3-methylbutan-1-ol has also found use in chemical synthesis. Its ability to form stable oximes with aldehydes and ketones makes it a valuable reagent for the preparation of various organic compounds. A recent publication in the Tetrahedron Letters described a novel synthetic route for the preparation of substituted oximes using AO-MeButOH. The method was found to be highly efficient and selective, yielding high-purity products with excellent yields.

In the field of biotechnology, 2-(aminooxy)-3-methylbutan-1-ol has been utilized for the modification of biomolecules. The aminooxy group can be used to introduce functional handles onto proteins and nucleic acids, enabling their conjugation with other molecules such as fluorophores, nanoparticles, or therapeutic agents. This approach has been applied in the development of biosensors, imaging agents, and therapeutic conjugates.

A notable example is the use of AO-MeButOH-modified antibodies for targeted cancer therapy. Researchers at a leading biotechnology company have developed a method to conjugate these antibodies with cytotoxic drugs using the aminooxy group as a linker. The resulting antibody-drug conjugates (ADCs) have shown promising results in preclinical studies, demonstrating high specificity and efficacy against tumor cells while minimizing toxicity to healthy tissues.

The physical properties of 2-(aminooxy)-3-methylbutan-1-ol, such as its solubility in both polar and non-polar solvents, make it suitable for various reaction conditions. It is stable under mild conditions but can undergo selective reactions under controlled environments. This versatility has led to its widespread use in both academic research and industrial applications.

In conclusion, CAS No. 1785332-21-9 (2-(aminooxy)-3-methylbutan-1-ol), also known as AO-MeButOH, is a multifunctional compound with significant potential in pharmaceuticals, chemical synthesis, and biotechnology. Its unique chemical structure and reactivity make it an invaluable tool for researchers and scientists working on the development of new drugs, materials, and technologies. As ongoing research continues to uncover new applications for this compound, its importance in various scientific fields is likely to grow even further.